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Compound of Interest

Compound Name: FAM amine, 5-isomer

Cat. No.: B11931931 Get Quote

For researchers, scientists, and drug development professionals utilizing fluorescent labeling, a

precise understanding of the physicochemical properties of fluorophores is paramount for

accurate quantification and reliable experimental design. This technical guide provides an in-

depth overview of the molar extinction coefficient of 5-Carboxyfluorescein (5-FAM) amine, a

widely used green fluorescent probe.

Core Spectroscopic Properties of 5-FAM and Its
Derivatives
5-FAM is an amine-reactive derivative of fluorescein, prized for its high quantum yield and

spectral compatibility with common excitation sources like the 488 nm argon-ion laser line.[1][2]

Its fluorescence is characterized by a bright green emission. The molar extinction coefficient

(ε), a measure of how strongly a substance absorbs light at a given wavelength, is a critical

parameter for determining the concentration of 5-FAM-labeled conjugates.[2]

Quantitative Data Summary
The molar extinction coefficient of 5-FAM and its derivatives is influenced by factors such as

the specific isomer, conjugation to other molecules, and environmental conditions, most notably

pH.[3][4] Below is a compilation of reported values from various sources.
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Compound

Molar
Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Excitation Max
(nm)

Emission Max
(nm)

Solvent/pH

5-FAM amine, 5-

isomer
74,000 492 517 Not Specified

5-FAM amine, 5-

isomer
80,000 490 513 Not Specified

5(6)-FAM amine,

mixed isomers
≥ 52,000 494 520 Not Specified

5' 6-FAM

(conjugated to

oligo)

75,000 495 520 pH 7.5-8.5

5-(and-6)-

Carboxyfluoresc

ein

82,000 492 514 pH 9

NHS-Fluorescein > 70,000 494 518 Not Specified

Experimental Protocol for Determining the Molar
Extinction Coefficient
Accurate determination of the molar extinction coefficient is essential for novel 5-FAM

conjugates. The following protocol outlines a general method based on spectrophotometry and

the Beer-Lambert law (A = εlc).[5][6]

Materials and Equipment
5-FAM amine or 5-FAM labeled conjugate of interest

High-purity solvent (e.g., DMSO for stock, PBS pH 7.4 for measurements)

Calibrated UV-Vis spectrophotometer
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Quartz cuvettes with a known path length (typically 1 cm)

Analytical balance

Volumetric flasks and pipettes

Procedure
Stock Solution Preparation:

Accurately weigh a small amount of the 5-FAM amine powder.

Dissolve the powder in a known volume of a suitable solvent (e.g., DMSO) to create a

concentrated stock solution.

Serial Dilutions:

Perform a series of precise dilutions of the stock solution in the desired experimental

buffer (e.g., PBS pH 7.4) to prepare at least five different concentrations.

Spectrophotometric Measurement:

Set the spectrophotometer to scan a range of wavelengths including the expected

absorbance maximum of 5-FAM (around 492 nm).

Use the experimental buffer as a blank to zero the spectrophotometer.

Measure the absorbance of each dilution at the wavelength of maximum absorbance

(λ_max).

Data Analysis:

Plot the measured absorbance at λ_max against the corresponding molar concentration

for each dilution.

Perform a linear regression on the data points. The plot should yield a straight line that

passes through the origin, in accordance with the Beer-Lambert law.
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The slope of the line is equal to the molar extinction coefficient (ε) multiplied by the path

length (l) of the cuvette (slope = εl).

Calculate the molar extinction coefficient using the formula: ε = slope / l.

Visualizing Experimental and Biological Pathways
To further elucidate the practical application and theoretical underpinnings of working with 5-

FAM amine, the following diagrams, generated using Graphviz, illustrate a typical experimental

workflow and a generic signaling pathway where a 5-FAM labeled probe might be employed.
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Experimental Workflow: Molar Extinction Coefficient Determination

Prepare Stock Solution
of 5-FAM Amine

Create Serial Dilutions
in Buffer

Precise Volumetric Transfer

Measure Absorbance
(UV-Vis Spectrophotometer)

Use Quartz Cuvette

Plot Absorbance vs. Concentration

Record A_max

Calculate ε from Slope
of Linear Regression

Beer-Lambert Law (A=εlc)

Click to download full resolution via product page

Caption: Workflow for determining the molar extinction coefficient.
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Generic Signaling Pathway using a 5-FAM Labeled Ligand

5-FAM Labeled Ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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